N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H14BrN3O2S/c1-23-14-8-2-11(3-9-14)10-15(22)19-17-21-20-16(24-17)12-4-6-13(18)7-5-12/h2-9H,10H2,1H3,(H,19,21,22)
• InChI Key: ITAJVECXJRZXQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NN=C(S2)C3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrN3O2S
• Molecular Weight: 404.3 g/mol

Description

“N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide” is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives have shown significant therapeutic potential and possess a wide range of therapeutic activities like antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, and anti-leishmanial.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives often involves the use of precursors. For instance, benzoyl chloride and ethyl 4-aminobenzoate have been used as precursors in the synthesis of new derivatives of 5-cylohexylamino-1,3,4-thiadiazole.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including the compound , have shown promise as antiviral agents. For instance:

• . Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited significant antiviral effects.
• . Compounds like 1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)-4-methylthiosemicarbazide and 4-ethyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide showed promising activity.

Other Pharmacological Activities

While the above areas are well-studied, this compound’s potential extends beyond them. Researchers should explore its effects on other biological targets, such as enzymes, receptors, and metabolic pathways.

Mechanism of Action

Target of Action

It’s known that 1,3,4-thiadiazole derivatives, which this compound is a part of, have shown significant therapeutic potential . They have been associated with a wide range of therapeutic activities like antimicrobial , antifungal , antimycobacterial , analgesic, anti-inflammatory , and anticancer activity .

Mode of Action

1,3,4-thiadiazole derivatives are generally known to disrupt processes related to dna replication . This allows them to inhibit the replication of both bacterial and cancer cells .

Result of Action

It’s known that 1,3,4-thiadiazole derivatives have shown significant therapeutic potential , suggesting that they may have a beneficial effect at the molecular and cellular level.